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Compound of Interest

Compound Name: 3-Methyl-1,2,4-oxadiazol-5-ol

Cat. No.: B1461067 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 3-Methyl-1,2,4-oxadiazol-5-ol

Introduction: The 1,2,4-oxadiazole scaffold is a cornerstone in medicinal chemistry, valued for

its role as a versatile bioisostere for esters and amides and its presence in a wide array of

pharmacologically active compounds.[1] As research and development involving these

heterocycles intensifies, a comprehensive understanding of the specific safety profiles of key

intermediates, such as 3-Methyl-1,2,4-oxadiazol-5-ol, is paramount. This guide is designed for

researchers, scientists, and drug development professionals, providing an in-depth, technically

grounded overview of the safety and hazards associated with this compound. Our approach

moves beyond mere recitation of safety data, focusing instead on the causality behind safety

protocols to foster a culture of intrinsic laboratory safety.

Chemical and Physical Identity
A foundational aspect of chemical safety is the precise identification of the substance. 3-
Methyl-1,2,4-oxadiazol-5-ol is a small heterocyclic compound with a distinct set of properties

that inform its handling and storage requirements. It is also known by its tautomeric name, 3-

methyl-4H-1,2,4-oxadiazol-5-one.[2]

Table 1: Chemical and Physical Properties of 3-Methyl-1,2,4-oxadiazol-5-ol
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Property Value Source

IUPAC Name
3-methyl-4H-1,2,4-oxadiazol-5-

one
[2]

Synonym 3-methyl-1,2,4-oxadiazol-5-ol [2]

CAS Number 52386-40-0 [2][3]

Molecular Formula C₃H₄N₂O₂ [2]

Molecular Weight 100.08 g/mol [2]

Form Solid [3]

Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-Methyl-1,2,4-oxadiazol-5-ol is classified as a hazardous substance.[2]

Understanding these classifications is critical for anticipating risks and implementing

appropriate controls. The primary hazards are associated with acute toxicity and irritation.

Table 2: GHS Hazard Classification
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Hazard
Class

Hazard
Category

Pictogram
Signal
Word

Hazard
Statement

Source

Acute

Toxicity, Oral
Category 4 alt text Warning

H302:

Harmful if

swallowed

[2][4]

Acute

Toxicity,

Dermal

Category 4 alt text Warning

H312:

Harmful in

contact with

skin

[2][4]

Skin

Corrosion/Irrit

ation

Category 2 alt text Warning

H315:

Causes skin

irritation

[2][4]

Serious Eye

Damage/Irrita

tion

Category 2A alt text Warning

H319:

Causes

serious eye

irritation

[2][4]

Acute

Toxicity,

Inhalation

Category 4 alt text Warning

H332:

Harmful if

inhaled

[2][4]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3 alt text Warning

H335: May

cause

respiratory

irritation

[4]

Expert Interpretation: The "Warning" signal word and the associated H-statements indicate that

while the substance is hazardous, the risks are manageable with standard laboratory

precautions. The primary routes of concern for acute exposure are ingestion, skin contact, and

inhalation.[2][4] The classification as a skin and eye irritant (Category 2/2A) necessitates

stringent measures to prevent direct contact.[2]
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Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, beginning with engineering controls

and culminating in the correct use of Personal Protective Equipment (PPE).

Engineering Controls
The first line of defense is to minimize exposure at the source.

Ventilation: All handling of 3-Methyl-1,2,4-oxadiazol-5-ol solid or solutions should be

performed in a well-ventilated area.[5][6] For weighing solids or preparing solutions, a

certified chemical fume hood is mandatory to control airborne dust or vapors.[7]

Safety Stations: Facilities must be equipped with easily accessible eyewash stations and

safety showers.[6]

Personal Protective Equipment (PPE) Protocol
PPE is the final barrier between the researcher and the chemical.[8] The selection must be

based on a thorough risk assessment of the planned procedure.

Eye and Face Protection: Chemical safety goggles or glasses with side shields are required

for all operations.[6] Where splashing is a significant risk, a full-face shield should be worn in

addition to goggles.[5]

Skin Protection:

Gloves: Compatible, chemical-resistant gloves must be worn.[5] Nitrile or neoprene gloves

are generally suitable, but it is crucial to check the manufacturer's specific permeation

data. Gloves must be inspected for integrity before each use and removed using the

proper technique to avoid contaminating the skin.[5][9]

Lab Coat: A standard laboratory coat should be worn and kept fastened. For procedures

with a higher risk of spills, a chemically resistant apron may be necessary.
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Respiratory Protection: If engineering controls like a fume hood are not available or are

insufficient to maintain exposure below acceptable limits, a government-approved respirator

(e.g., NIOSH-approved) is required.[5] This is particularly relevant when handling large

quantities or generating dust.

Caption: Standard PPE workflow for handling the compound.

Safe Handling, Storage, and Disposal
Adherence to strict protocols for handling and storage is fundamental to preventing accidental

exposure and maintaining chemical integrity.

Handling
Avoid all personal contact, including the inhalation of dust or vapors.[6][10]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[5]

Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.[5]

Ensure containers are clearly labeled and kept closed when not in use.

Storage
Store in a tightly closed, upright container in a cool, dry, and well-ventilated area.[5][6]

Keep away from incompatible substances such as strong oxidizing agents, strong acids, and

strong bases.[9]

Disposal
Dispose of waste material in accordance with local, regional, and national environmental

regulations.

Do not dispose of the chemical down the drain. Contaminated containers should be treated

as hazardous waste.

Emergency Procedures
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Preparedness is key to mitigating the consequences of an accident. All personnel must be

familiar with these emergency protocols.

First-Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

General Advice: In case of exposure or if you feel unwell, seek medical attention immediately

and show the Safety Data Sheet (SDS) to the attending physician.[11]

Inhalation: If inhaled, immediately move the person to fresh air.[6] If the person is not

breathing, provide artificial respiration. If breathing is difficult, administer oxygen.[5]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of soap and water for at least 15 minutes.[5][6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to hold the eyelids open and away from the eye to ensure complete irrigation.[6][11]

Remove contact lenses if present and easy to do.[6]

Ingestion: If swallowed, rinse the mouth thoroughly with water, provided the person is

conscious.[5] Do not induce vomiting.[6]

Caption: First-aid decision workflow following exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, sand, or

carbon dioxide.[5][12]

Specific Hazards: The compound is combustible. Under fire conditions, it may emit toxic

fumes, including carbon oxides and nitrogen oxides.[5][7]

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective clothing to prevent contact with skin and eyes.[5][12]

Accidental Release Measures
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Personal Precautions: Evacuate the area. Wear the appropriate level of PPE, including

respiratory protection. Ensure adequate ventilation and avoid breathing dust.[5]

Containment and Cleanup: For a dry spill, carefully sweep or vacuum the material and place

it into a suitable, labeled container for disposal.[6] Avoid generating dust. Ventilate the area

and wash the spill site after material pickup is complete.[5]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]

Conclusion
3-Methyl-1,2,4-oxadiazol-5-ol is a valuable chemical intermediate with a well-defined hazard

profile. It is classified as harmful if swallowed, inhaled, or in contact with skin, and it is a notable

irritant to the skin, eyes, and respiratory system. However, these risks are readily manageable

through the diligent application of standard laboratory safety practices. The cornerstones of

safe handling are a combination of robust engineering controls, the consistent and correct use

of personal protective equipment, and a thorough understanding of emergency procedures. By

internalizing the principles outlined in this guide, researchers and developers can work with this

compound confidently and safely, advancing their scientific objectives without compromising

personal or environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://enamine.enamine.net/pub/msds?code=EN300-10517&&senderid=0&&lang=en
https://aksci.com/sds/HTS035481_SDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/sigma/m1523?userType=undefined
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.fishersci.ca/store/msds?partNumber=CC49504DA&productDescription=3-3-methyl-1-2-4-oxadiazol-5-yl-benzaldehyde-97-thermo-scientific&language=en&countryCode=CA
https://static.cymitquimica.com/products/54/pdf/sds-OR21205.pdf
https://www.schc.org/assets/meetings/fall_2019/karlik_ppt_f19.pdf
https://www.echemi.com/sds/5-methyl-134-oxadiazol-23h-one-pid_Seven24165.html
https://www.benchchem.com/product/b1461067#3-methyl-1-2-4-oxadiazol-5-ol-safety-and-hazards
https://www.benchchem.com/product/b1461067#3-methyl-1-2-4-oxadiazol-5-ol-safety-and-hazards
https://www.benchchem.com/product/b1461067#3-methyl-1-2-4-oxadiazol-5-ol-safety-and-hazards
https://www.benchchem.com/product/b1461067#3-methyl-1-2-4-oxadiazol-5-ol-safety-and-hazards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1461067?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

